Cas no 83816-53-9 (2-hydroxy-3-propylbenzaldehyde)

• Product Name: 2-hydroxy-3-propylbenzaldehyde
• CAS No: 83816-53-9
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 1812827
• PubChem ID: 10125093
• Update Time: 2025-05-20

2-hydroxy-3-propylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-propylbenzaldehyde
• AKOS025402366
• 83816-53-9
• 3-Propylsalicylaldehyde
• DTXSID60435859
• SCHEMBL1527632
• 2-hydroxy-3-propyl-benzaldehyde
• AC-8464
• BXHJYWXFFYWVIB-UHFFFAOYSA-N
• DB-075979
• 2-hydroxy-3-propylbenzaldehyde

• Inchi： 1S/C10H12O2/c1-2-4-8-5-3-6-9(7-11)10(8)12/h3,5-7,12H,2,4H2,1H3
• InChI Key： BXHJYWXFFYWVIB-UHFFFAOYSA-N
• SMILES： OC1C(C=O)=CC=CC=1CCC

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.103
• Boiling Point: 243 ºC
• Flash Point: 100 ºC

2-hydroxy-3-propylbenzaldehyde Security Information

• Hazard Category Code： 36
• Safety Instruction： 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2-hydroxy-3-propylbenzaldehyde

Recent Advances in the Study of 2-Hydroxy-3-propylbenzaldehyde (CAS: 83816-53-9) in Chemical Biology and Pharmaceutical Research

The compound 2-hydroxy-3-propylbenzaldehyde (CAS: 83816-53-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the versatility of 2-hydroxy-3-propylbenzaldehyde as a key intermediate in the synthesis of bioactive molecules. Its phenolic and aldehyde functional groups make it a valuable scaffold for the development of novel pharmaceuticals. For instance, researchers have successfully utilized this compound in the synthesis of derivatives with anti-inflammatory and antioxidant properties. These derivatives have shown promising results in preclinical models, suggesting potential applications in treating chronic inflammatory diseases and oxidative stress-related conditions.

One of the most notable advancements in the study of 2-hydroxy-3-propylbenzaldehyde is its role in the development of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer progression. The study employed molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, paving the way for further optimization and clinical evaluation.

In addition to its therapeutic potential, 2-hydroxy-3-propylbenzaldehyde has also been investigated for its utility in chemical biology. Researchers have leveraged its reactive aldehyde group for bioconjugation strategies, enabling the development of probes for studying protein-ligand interactions. This application is particularly relevant in the context of drug discovery, where understanding molecular interactions is crucial for identifying new drug targets and optimizing lead compounds.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 2-hydroxy-3-propylbenzaldehyde-based compounds. Recent efforts have focused on improving synthetic routes to enhance yield and purity while minimizing environmental impact. Green chemistry approaches, such as catalytic hydrogenation and solvent-free reactions, have shown particular promise in addressing these challenges.

In conclusion, the compound 2-hydroxy-3-propylbenzaldehyde (CAS: 83816-53-9) represents a valuable asset in the toolkit of chemical biologists and pharmaceutical researchers. Its diverse applications, ranging from drug development to chemical probes, underscore its importance in advancing the field. Future research should focus on optimizing its derivatives for clinical use and exploring new therapeutic avenues. This briefing serves as a testament to the compound's potential and the ongoing efforts to harness its benefits for human health.